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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of N-Isopropyl Carvedilol-d6, an isotopically labeled derivative of Carvedilol. This document

details a plausible synthetic route, experimental protocols, and expected characterization data,

intended to support research and development in pharmacology and drug metabolism studies.

Introduction
N-Isopropyl Carvedilol-d6 is the deuterated analog of N-Isopropyl Carvedilol, a known

impurity and metabolite of Carvedilol. Carvedilol is a non-selective beta-adrenergic antagonist

with alpha-1 adrenergic blocking properties, widely used in the treatment of cardiovascular

diseases such as hypertension and heart failure.[1] The introduction of a stable isotope label

(deuterium) in the N-isopropyl group makes N-Isopropyl Carvedilol-d6 a valuable tool for

quantitative bioanalytical studies, such as mass spectrometry-based pharmacokinetic and

metabolism assays, allowing for its differentiation from its non-deuterated counterpart.

Synthesis
The synthesis of N-Isopropyl Carvedilol-d6 is achieved through the N-alkylation of Carvedilol

with a deuterated isopropylating agent. A plausible and efficient method involves the reaction of

Carvedilol with isopropyl-d7 bromide in the presence of a suitable base. The d7 isotope of

isopropyl bromide is commercially available and ensures the introduction of six deuterium

atoms in the final product.
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Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropyl-carvedilol-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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